Cas no 1255641-15-6 (N-Methylcyclobutanecarboxamide)

• Product Name: N-Methylcyclobutanecarboxamide
• CAS No: 1255641-15-6
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD14706130
• CID: 1035872
• PubChem ID: 19910150
• Update Time: 2025-06-10

N-Methylcyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-Methylcyclobutanecarboxamide
• AMY32244
• AKOS008933283
• A890162
• CS-0104834
• D76479
• Cyclobutanecarboxamide, N-methyl-
• DB-361438
• 1255641-15-6
• DTXSID30601226
• SCHEMBL104253

• MDL： MFCD14706130
• Inchi： 1S/C6H11NO/c1-7-6(8)5-3-2-4-5/h5H,2-4H2,1H3,(H,7,8)
• InChI Key： IOLREVKITJLZPU-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)NC

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1Ų

Additional information on N-Methylcyclobutanecarboxamide

Comprehensive Overview of N-Methylcyclobutanecarboxamide (CAS No. 1255641-15-6): Properties, Applications, and Industry Insights

N-Methylcyclobutanecarboxamide (CAS No. 1255641-15-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclobutane derivative is characterized by its unique carboxamide functional group, which contributes to its versatility in synthetic chemistry. With the growing demand for novel bioactive molecules, N-Methylcyclobutanecarboxamide serves as a critical intermediate in the development of targeted therapies and advanced materials.

The molecular structure of N-Methylcyclobutanecarboxamide features a four-membered cyclobutane ring, known for its ring strain and reactivity. This property makes it an attractive scaffold for drug discovery, particularly in the design of protease inhibitors and enzyme modulators. Researchers are increasingly exploring its potential in addressing drug-resistant infections and chronic inflammatory conditions, aligning with current healthcare trends.

In agrochemical applications, N-Methylcyclobutanecarboxamide has shown promise as a precursor for sustainable crop protection agents. Its structural motifs are being investigated for their ability to enhance plant systemic resistance against pathogens, a topic of high relevance given the global push for eco-friendly agriculture. The compound's biodegradability profile also makes it a candidate for green chemistry initiatives.

From a synthetic perspective, the preparation of N-Methylcyclobutanecarboxamide often involves catalytic cyclization techniques, which are frequently discussed in AI-driven reaction optimization studies. Recent advancements in machine learning for chemical synthesis have enabled more efficient routes to this compound, reducing waste and improving yields—a key concern for circular economy advocates.

Analytical characterization of 1255641-15-6 typically employs HPLC-MS and NMR spectroscopy, with particular emphasis on its stereochemical purity. These techniques are essential for ensuring compliance with stringent pharmaceutical quality standards, a subject frequently searched by quality control professionals. The compound's thermal stability and solubility parameters are also critical data points for formulation scientists.

Market analysts note rising interest in N-Methylcyclobutanecarboxamide suppliers, driven by expanded R&D budgets in biotech startups and specialty chemical manufacturers. Regulatory filings indicate its inclusion in several patent applications for neurological disorders, reflecting the compound's blood-brain barrier permeability characteristics—a hot topic in CNS drug development forums.

Environmental fate studies of 1255641-15-6 demonstrate favorable biodegradation kinetics, addressing growing concerns about persistent organic pollutants. This aspect positions the compound favorably in regions with strict REACH compliance requirements, making it a frequent subject of regulatory chemistry searches.

Future research directions for N-Methylcyclobutanecarboxamide may explore its supramolecular chemistry applications, particularly in molecular recognition systems. The compound's rigid framework offers intriguing possibilities for crystal engineering, an area gaining traction in materials science communities. Computational chemists are also modeling its conformational dynamics to predict novel bioactive conformations.

For laboratory handling, N-Methylcyclobutanecarboxamide requires standard organic compound precautions, with particular attention to its hygroscopic nature. Proper storage conditions—often searched by laboratory managers—include anhydrous environments at controlled temperatures to maintain stability.

The global fine chemicals market report highlights 1255641-15-6 as part of the growing high-value intermediates segment, with projected CAGR aligning with personalized medicine trends. Its structural features are being leveraged in combinatorial chemistry libraries, answering the pharmaceutical industry's need for diverse molecular scaffolds.